Cas no 4099-30-3 (Desacetylcinobufotalin)

Desacetylcinobufotalin Properties

Names and Identifiers

• Desacetylcinobufotalin
• Bufa-​20,​22-​dienolide, 14,​15-​epoxy-​3,​5,​16-​trihydroxy-​, (3β,​5β,​15β,​16β)​-
• Deacetylcinobufotalin
• CID 137705076
• 5-[(1R,2S,4S,5R,6R,7R,10S,11R,14S,16S)-5,14,16-trihydroxy-7,11-dimethyl-3-oxapentacyclo[8.8.0.02,4.0

• MDL： MFCD01740817
• InChIKey： FRYICJTUIXEEGK-KHTZLJSPSA-N
• Inchi： 1S/C24H32O6/c1-21-8-5-14(25)11-23(21,28)10-7-16-15(21)6-9-22(2)18(13-3-4-17(26)29-12-13)19(27)20-24(16,22)30-20/h3-4,12,14-16,18-20,25,27-28H,5-11H2,1-2H3/t14-,15-,16+,18-,19+,20-,21+,22+,23-,24+/m0/s1
• SMILES： O1[C@@]2([H])[C@@]([H])([C@]([H])(C3=C([H])OC(C([H])=C3[H])=O)[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@]4([H])[C@@]5(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[C@]5(C([H])([H])C([H])([H])[C@@]4([H])[C@]132)O[H])O[H])O[H]

Computed Properties

• Exact Mass: 416.219889g/mol
• Surface Charge: 0
• XLogP3: 1.5
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 416.219889g/mol
• Monoisotopic Mass: 416.219889g/mol
• Topological Polar Surface Area: 99.5Ų
• Heavy Atom Count: 30
• Complexity: 866
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 416.5

Experimental Properties

• LogP: 2.34400
• PSA: 103.43000
• Melting Point: 275-277 ºC
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),